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Compound of Interest

Compound Name: Disperse blue 165:1

Cat. No.: B15557020 Get Quote

Disperse Blue 165:1 is a monoazo disperse dye recognized for its vibrant blue coloration.[1] It

is primarily utilized in the textile and plastics industries for dyeing synthetic fibers such as

polyester, nylon, and acrylic, as well as for coloring various plastic materials.[1] Its popularity

stems from its excellent colorfastness and stability.[1]

Physicochemical Properties
The key physicochemical properties of Disperse Blue 165:1 are summarized in the table

below, providing a quantitative look at its chemical identity and characteristics.

Property Value

Molecular Formula C₁₉H₁₉N₇O₅[1][2][3][4]

Molecular Weight 425.40 g/mol [1][3][5]

CAS Number 86836-00-2[1][2][6]

Appearance Dark blue powder[1][6]

Boiling Point 698.9 °C at 760 mmHg[1]

Density 1.37 g/cm³[1]

Flash Point 376.5 °C[1]
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Synthesis of Disperse Blue 165:1
The manufacturing of Disperse Blue 165:1 involves a multi-step chemical synthesis process.

The general method includes the diazotization of 2,4-Dinitro-6-bromoaniline, followed by an

azo coupling reaction with 3-Acetylamino-N,N-diethylaniline, and a final cyanation step.[2][4][6]

A simplified workflow of this synthesis process is illustrated in the diagram below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15557020?utm_src=pdf-body
https://www.benchchem.com/product/b15557020?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2968847.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2968847_EN.htm
http://www.worlddyevariety.com/disperse-dyes/disperse-blue-1651.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2,4-Dinitro-6-bromoaniline

Diazotization

Reactant

Diazonium Salt

Product

Azo Coupling

Reactant

3-Acetylamino-N,N-diethylaniline

Coupling Agent

Intermediate Azo Compound

Product

Cyanation

Reactant

Disperse Blue 165:1

Final Product

Click to download full resolution via product page

Caption: General synthesis workflow for Disperse Blue 165:1.
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Experimental Protocol: Synthesis
While specific industrial protocols are proprietary, a general laboratory-scale synthesis can be

described based on the known reaction steps.

1. Diazotization of 2,4-Dinitro-6-bromoaniline:

A suspension of 2,4-Dinitro-6-bromoaniline is prepared in a suitable acidic medium (e.g., a

mixture of hydrochloric acid and water).

The mixture is cooled to a low temperature (typically 0-5 °C) using an ice bath to ensure the

stability of the resulting diazonium salt.

A solution of sodium nitrite is added dropwise to the cooled suspension with constant stirring

to facilitate the diazotization reaction.

2. Azo Coupling:

A solution of the coupling agent, 3-Acetylamino-N,N-diethylaniline, is prepared.

The previously prepared diazonium salt solution is slowly added to the coupling agent

solution, maintaining a low temperature and a controlled pH. This electrophilic substitution

reaction forms the intermediate azo compound.

3. Cyanation:

The intermediate azo compound is then subjected to a cyanation reaction. This typically

involves heating the intermediate with a cyanide source, such as cuprous cyanide, in a

suitable solvent like dimethylformamide (DMF). This step replaces the bromine atoms with

cyano groups to yield the final Disperse Blue 165:1 dye.

4. Isolation and Purification:

The final product is isolated from the reaction mixture, often through precipitation, followed

by filtration.

The crude dye is then washed and may be further purified to meet specific industry

standards.
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Due to the nature of Disperse Blue 165:1 as a commercial dye, publicly available literature

does not contain information on its involvement in biological signaling pathways or its

applications in drug development. Its primary area of research and application remains within

the fields of materials science and industrial chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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